methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C16H13Cl2NO4/c1-22-14-12(18)8-7-11(17)13(14)15(20)19-10-5-3-9(4-6-10)16(21)23-2/h3-8H,1-2H3,(H,19,20)
• InChI Key: ZZIVMEREMOBTBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1C(=O)NC2=CC=C(C=C2)C(=O)OC)Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• DSSTOX Substance ID: DTXSID401206279
• Molecular Weight: 354.2 g/mol
• CAS RN: 301680-46-6

Description

Methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate, also known as DCMB, is a synthetic compound that has been used extensively in scientific research. It is a member of the benzoylphenylurea family of insecticides and has been shown to be effective against a wide range of insect pests.

Mechanism of Action

Methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate works by inhibiting the activity of chitin synthase, an enzyme that is essential for the synthesis of chitin, a key component of the insect exoskeleton. By disrupting the synthesis of chitin, methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate prevents the insect from developing a proper exoskeleton, which leads to its death.
Biochemical and Physiological Effects:
methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been shown to have a low toxicity to mammals and other non-target organisms. It is rapidly metabolized and excreted from the body, which reduces the risk of accumulation in the environment. However, methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate can have some negative effects on beneficial insects, such as bees and butterflies, which can be important pollinators in agricultural settings.

Advantages and Limitations for Lab Experiments

Methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is a useful tool for studying the molting process in insects. It can be used to investigate the role of chitin synthase in the development of the insect exoskeleton. However, methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate can have some limitations in lab experiments. Its effectiveness can be affected by factors such as temperature, humidity, and the age of the insect. In addition, the use of methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate can have unintended effects on the behavior and physiology of insects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate. One area of interest is the development of new insecticides that are more effective and have fewer negative effects on non-target organisms. Another area of interest is the investigation of the molecular mechanisms of methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate's action on chitin synthase. Finally, there is a need for further research on the ecological impacts of methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate and other insecticides on insect populations and the environment.
Conclusion:
methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is a synthetic compound that has been extensively used in scientific research as an insecticide. It works by disrupting the insect's molting process, preventing it from developing into an adult. methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is a useful tool for investigating the role of chitin synthase in the development of insect exoskeletons and for controlling insect populations in agricultural settings.

Synthesis Methods

Methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate can be synthesized using a multi-step process starting from 3,6-dichloro-2-methoxybenzoic acid. The first step involves the conversion of the carboxylic acid group to an acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 4-aminobenzoic acid in the presence of a base such as triethylamine to form the amide bond. Finally, the methyl ester group is added using methyl iodide in the presence of a base.

Scientific Research Applications

Methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been extensively used in scientific research as an insecticide. It has been shown to be effective against a wide range of insect pests, including the diamondback moth, the cotton bollworm, and the cabbage looper. methyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate works by disrupting the insect's molting process, preventing it from developing into an adult. This makes it an effective tool for controlling insect populations in agricultural settings.